Cas no 788133-22-2 (3-(1-aminoethyl)benzoic Acid)

3-(1-Aminoethyl)benzoic Acid is a versatile benzoic acid derivative featuring an aminoethyl substituent at the meta position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional structure, combining a carboxylic acid and an amine group, enables diverse reactivity, facilitating applications in peptide coupling, amide formation, and heterocyclic synthesis. The compound's well-defined molecular architecture ensures consistent performance in complex reactions. It is typically supplied as a high-purity solid, ensuring reliability in research and industrial processes. Proper handling and storage under anhydrous conditions are recommended to maintain stability.
3-(1-aminoethyl)benzoic Acid structure
3-(1-aminoethyl)benzoic Acid structure
Product Name:3-(1-aminoethyl)benzoic Acid
CAS No:788133-22-2
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD12913675
CID:1793236
PubChem ID:22327205
Update Time:2025-06-06

3-(1-aminoethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-aminoethyl)benzoic Acid
    • 3-(1-aminoethyl)benzoicacid
    • 788133-22-2
    • SB33287
    • SY263229
    • 3-(1-amino-ethyl)-benzoic acid
    • CS-0342923
    • DTXSID00624846
    • Y12481
    • MFCD12913675
    • SCHEMBL505969
    • AS-83321
    • SB38769
    • SB31372
    • 3-(1-Aminoethyl)benzoic acid (ACI)
    • DB-293370
    • MDL： MFCD12913675
    • Inchi： 1S/C9H11NO2/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
    • InChI Key： NSRCJWRFTUMEEL-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C(C)N)C=CC=1)O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 63.3Ų

3-(1-aminoethyl)benzoic Acid Pricemore >>

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3-(1-aminoethyl)benzoic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:788133-22-2)3-(1-aminoethyl)benzoic Acid
Order Number:A1042037
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:12
Price ($):704.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:788133-22-2)3-(1-aminoethyl)benzoic Acid
A1042037
Purity:99%
Quantity:1g
Price ($):704.0
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